Cas no 477890-07-6 (methyl 1-[(3,4-dimethoxyphenyl)methyl]-2-methyl-5-oxo-4,5-dihydro-1H-pyrrole-3-carboxylate)
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methyl 1-[(3,4-dimethoxyphenyl)methyl]-2-methyl-5-oxo-4,5-dihydro-1H-pyrrole-3-carboxylate Chemical and Physical Properties
Names and Identifiers
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- methyl 1-[(3,4-dimethoxyphenyl)methyl]-2-methyl-5-oxo-4,5-dihydro-1H-pyrrole-3-carboxylate
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methyl 1-[(3,4-dimethoxyphenyl)methyl]-2-methyl-5-oxo-4,5-dihydro-1H-pyrrole-3-carboxylate Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00895399-1g |
Methyl 1-[(3,4-dimethoxyphenyl)methyl]-2-methyl-5-oxo-4,5-dihydro-1H-pyrrole-3-carboxylate |
477890-07-6 | 90% | 1g |
¥4193.0 | 2023-04-07 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1629591-10mg |
Methyl 1-(3,4-dimethoxybenzyl)-2-methyl-5-oxo-4,5-dihydro-1H-pyrrole-3-carboxylate |
477890-07-6 | 98% | 10mg |
¥616.00 | 2024-05-12 | |
abcr | AB579962-1g |
Methyl 1-(3,4-dimethoxybenzyl)-2-methyl-5-oxo-4,5-dihydro-1H-pyrrole-3-carboxylate; . |
477890-07-6 | 1g |
€1312.80 | 2024-08-02 | ||
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1629591-5mg |
Methyl 1-(3,4-dimethoxybenzyl)-2-methyl-5-oxo-4,5-dihydro-1H-pyrrole-3-carboxylate |
477890-07-6 | 98% | 5mg |
¥441.00 | 2024-05-12 | |
A2B Chem LLC | AI76299-1mg |
methyl 1-[(3,4-dimethoxyphenyl)methyl]-2-methyl-5-oxo-4,5-dihydro-1H-pyrrole-3-carboxylate |
477890-07-6 | >90% | 1mg |
$201.00 | 2024-04-19 | |
A2B Chem LLC | AI76299-10mg |
methyl 1-[(3,4-dimethoxyphenyl)methyl]-2-methyl-5-oxo-4,5-dihydro-1H-pyrrole-3-carboxylate |
477890-07-6 | >90% | 10mg |
$240.00 | 2024-04-19 | |
A2B Chem LLC | AI76299-5mg |
methyl 1-[(3,4-dimethoxyphenyl)methyl]-2-methyl-5-oxo-4,5-dihydro-1H-pyrrole-3-carboxylate |
477890-07-6 | >90% | 5mg |
$214.00 | 2024-04-19 | |
A2B Chem LLC | AI76299-500mg |
methyl 1-[(3,4-dimethoxyphenyl)methyl]-2-methyl-5-oxo-4,5-dihydro-1H-pyrrole-3-carboxylate |
477890-07-6 | >90% | 500mg |
$720.00 | 2024-04-19 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1629591-1mg |
Methyl 1-(3,4-dimethoxybenzyl)-2-methyl-5-oxo-4,5-dihydro-1H-pyrrole-3-carboxylate |
477890-07-6 | 98% | 1mg |
¥357.00 | 2024-05-12 | |
A2B Chem LLC | AI76299-1g |
methyl 1-[(3,4-dimethoxyphenyl)methyl]-2-methyl-5-oxo-4,5-dihydro-1H-pyrrole-3-carboxylate |
477890-07-6 | >90% | 1g |
$1295.00 | 2024-04-19 |
methyl 1-[(3,4-dimethoxyphenyl)methyl]-2-methyl-5-oxo-4,5-dihydro-1H-pyrrole-3-carboxylate Related Literature
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Feilong Yan,Xuan Tang,Yuehua Wei,Libao Chen,Ming Zhang,Taihong Wang J. Mater. Chem. A, 2015,3, 12672-12679
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4. Transition states for cysteine redox processes modeled by DFT and solvent-assisted proton exchange†Craig A. Bayse Org. Biomol. Chem., 2011,9, 4748-4751
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Anne Aamdal Scheie,Jessica Lönn-Stensrud New J. Chem., 2008,32, 1567-1572
Additional information on methyl 1-[(3,4-dimethoxyphenyl)methyl]-2-methyl-5-oxo-4,5-dihydro-1H-pyrrole-3-carboxylate
Methyl 1-[(3,4-Dimethoxyphenyl)methyl]-2-methyl-5-oxo-4,5-dihydro-1H-pyrrole-3-carboxylate: A Comprehensive Overview
The compound with CAS No 477890-07-6, commonly referred to as methyl 1-[(3,4-dimethoxyphenyl)methyl]-2-methyl-5-oxo-4,5-dihydro-1H-pyrrole-3-carboxylate, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its complex structure and potential applications in drug development and related areas.
Methyl 1-[(3,4-dimethoxyphenyl)methyl]-2-methyl-5-oxo-4,5-dihydro-1H-pyrrole-3-carboxylate belongs to the class of pyrrole derivatives, which are known for their versatile biological activities. The molecule features a pyrrole ring system with substituents that include a methyl group, a dimethoxyphenyl moiety, and a carboxylic acid derivative. These structural elements contribute to its unique chemical properties and biological functions.
Recent studies have highlighted the importance of pyrrole derivatives in medicinal chemistry due to their ability to interact with various biological targets, such as enzymes and receptors. The presence of the dimethoxyphenyl group in this compound adds to its complexity and potential for modulating biological activity. This group is known to enhance the molecule's stability and bioavailability, making it a promising candidate for drug delivery systems.
The methyl ester group in the compound plays a crucial role in its chemical reactivity and solubility properties. This functional group is often utilized in pharmaceuticals to improve the absorption and distribution of active ingredients within the body. Additionally, the 5-keto group within the pyrrole ring contributes to the compound's ability to participate in redox reactions, which is a key feature in many therapeutic agents.
One of the most intriguing aspects of methyl 1-[(3,4-dimethoxyphenyl)methyl]-2-methyl-5-oxo-4,5-dihydro-1H-pyrrole-3-carboxylate is its potential as a precursor for more complex molecules. Researchers have explored its use as an intermediate in the synthesis of bioactive compounds with enhanced pharmacological profiles. For instance, modifications to the dimethoxyphenyl group or the pyrrole ring could lead to derivatives with improved efficacy or reduced side effects.
In terms of applications, this compound has shown promise in several areas. Its ability to act as a molecular scaffold makes it valuable in combinatorial chemistry efforts aimed at discovering new drugs. Furthermore, its structural similarity to certain natural products suggests that it could serve as a lead compound for developing novel therapeutic agents.
Recent advancements in computational chemistry have enabled researchers to model the interactions of methyl 1-[(3,4-dimethoxyphenyl)methyl]-2-methyl-5 oxo 4 5 dihydro 1H pyrrole 3 carboxylate with various biological systems. These studies have provided insights into its potential mechanisms of action and have guided further experimental work.
For example, molecular docking studies have revealed that this compound can bind effectively to certain enzyme active sites, suggesting its potential as an inhibitor or activator of key biochemical pathways. Such findings underscore the importance of continued research into this compound's biological effects and therapeutic potential.
In conclusion, methyl 1 [(3 4 dimethoxyphenyl) methyl] 2 methyl 5 oxo 4 5 dihydro 1H pyrrole 3 carboxylate is a fascinating molecule with significant implications for medicinal chemistry and drug discovery. Its unique structure and functional groups make it a valuable tool for researchers seeking to develop innovative therapeutic agents. As our understanding of this compound deepens through ongoing studies, it is likely to play an increasingly important role in advancing modern medicine.
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